Cas no 148777-81-5 (4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine)

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine is a heterocyclic amine compound featuring a fused pyrazolo-pyrimidine core. Its saturated tetrahydropyrimidine ring enhances stability and solubility, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The amine functional group at the 3-position allows for further derivatization, enabling the development of biologically active molecules. This scaffold is particularly valuable in medicinal chemistry for designing kinase inhibitors, CNS-targeting agents, and other therapeutic candidates due to its rigid yet modifiable structure. The compound’s balanced lipophilicity and hydrogen-bonding capacity contribute to improved bioavailability in drug discovery applications. Its synthetic accessibility further supports scalable production for research and industrial use.

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine structure

148777-81-5 structure

Product Name:4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine

CAS No:148777-81-5

MF:C₆H₁₀N₄

MW:138.17040014267

CID:1081926

PubChem ID:135678127

Update Time:2025-11-01

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

- 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine
- 1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-amine
- LogP
- pyrazolo[1,5-a]pyrimidin-3-amine, 4,5,6,7-tetrahydro-
- 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-amine(SALTDATA: 1.4HCl)
- DTXSID30595631
- SCHEMBL1800727
- EN300-364977
- DA-10050
- 148777-81-5
- 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine
- AKOS006280338
- MDL： MFCD09055287
- Inchi： 1S/C6H10N4/c7-5-4-9-10-3-1-2-8-6(5)10/h4,8H,1-3,7H2
- InChI Key： KJSUUQOHRQRALU-UHFFFAOYSA-N
- SMILES： N12C(=C(C=N1)N)NCCC2

Computed Properties

Exact Mass: 138.0907
Monoisotopic Mass: 138.090546336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 55.9Å²

Experimental Properties

PSA: 55.87

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine Pricemore >>

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Chemenu	CM151740-1g	4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-amine	148777-81-5	95%	1g	$635	2021-08-05
Chemenu	CM151740-1g	4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-amine	148777-81-5	95%	1g	$***	2023-03-30
Enamine	EN300-364977-0.05g	4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine	148777-81-5		0.05g	$24.0	2023-06-04
Enamine	EN300-364977-0.1g	4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine	148777-81-5		0.1g	$36.0	2023-06-04
Enamine	EN300-364977-0.25g	4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine	148777-81-5		0.25g	$51.0	2023-06-04
Enamine	EN300-364977-0.5g	4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine	148777-81-5		0.5g	$80.0	2023-06-04
Enamine	EN300-364977-1.0g	4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine	148777-81-5		1g	$103.0	2023-06-04
Enamine	EN300-364977-2.5g	4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine	148777-81-5		2.5g	$204.0	2023-06-04
Enamine	EN300-364977-5.0g	4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine	148777-81-5		5g	$325.0	2023-06-04
Enamine	EN300-364977-10.0g	4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine	148777-81-5		10g	$519.0	2023-06-04